Cas no 61350-83-2 (Cyclopropanenonanoic acid, octyl ester)

• Product Name: Cyclopropanenonanoic acid, octyl ester
• CAS No: 61350-83-2
• MF: C₂₀H₃₈O₂
• MW: 310.514526844025
• CID: 482908
• PubChem ID: 21496572
• Update Time: 2025-04-19

Cyclopropanenonanoic acid, octyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanenonanoic acid, octyl ester
• octyl 9-cyclopropylnonanoate
• 61350-83-2
• SCHEMBL11853256
• DTXSID00614984

• Inchi： 1S/C20H38O2/c1-2-3-4-5-10-13-18-22-20(21)15-12-9-7-6-8-11-14-19-16-17-19/h19H,2-18H2,1H3
• InChI Key： KDWQMNWJOQKYCE-UHFFFAOYSA-N
• SMILES： O(CCCCCCCC)C(CCCCCCCCC1CC1)=O

Computed Properties

• Exact Mass: 310.28734
• Monoisotopic Mass: 310.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Wax esters